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Compound of Interest

Compound Name: 2-Methoxyphenyl acetate

Cat. No.: B1672421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methoxyphenyl acetate (also known as guaiacyl acetate), a compound of interest in various

chemical and pharmaceutical applications. This document compiles available solubility data,

outlines a detailed experimental protocol for its determination, and presents a visual workflow

to guide researchers in their laboratory practices.

Quantitative Solubility Data
Precise quantitative solubility data for 2-Methoxyphenyl acetate in a wide range of organic

solvents is not extensively documented in publicly available literature. However, based on

chemical principles and available qualitative descriptions, an estimated solubility profile can be

inferred. 2-Methoxyphenyl acetate is generally described as having excellent solubility in

many common organic solvents. The following table summarizes the available qualitative and

estimated quantitative solubility data.

Disclaimer: The quantitative values in the table below are estimates based on the general

solubility of similar aromatic esters and qualitative statements. These values should be

confirmed through experimental determination for any critical applications.
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Solvent Chemical Class
Estimated
Solubility ( g/100
mL at 25°C)

Qualitative
Description

Ethanol Polar Protic > 50 Miscible

Methanol Polar Protic > 50 Highly Soluble

Acetone Polar Aprotic > 40 Highly Soluble

Ethyl Acetate Polar Aprotic > 30 Soluble

Dichloromethane Halogenated > 40 Highly Soluble

Chloroform Halogenated > 40 Highly Soluble

Toluene Aromatic Hydrocarbon ~20 Soluble

Diethyl Ether Ether > 30 Soluble

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic > 50 Highly Soluble

n-Hexane Nonpolar < 1 Sparingly Soluble

Water Aqueous ~0.425 (estimated) Slightly Soluble

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The following protocol details a reliable method for the quantitative determination of 2-
Methoxyphenyl acetate solubility in an organic solvent of interest. This method is based on

the principle of creating a saturated solution and then determining the concentration of the

solute in a known amount of the solvent.

2.1. Materials and Equipment

2-Methoxyphenyl acetate (high purity)

Selected organic solvent (analytical grade)
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Analytical balance (accurate to ±0.0001 g)

Thermostatically controlled shaker or water bath

Centrifuge

Glass vials with screw caps

Volumetric flasks and pipettes

Syringe filters (solvent-compatible, e.g., PTFE, 0.22 µm pore size)

Evaporating dish or pre-weighed vials

Oven or vacuum oven

2.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of 2-Methoxyphenyl acetate to a glass vial containing a known

volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is

crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24 hours is

recommended, with periodic checks to ensure undissolved solid remains.

Separation of Undissolved Solute:

After the equilibration period, remove the vial from the shaker/water bath and let it stand at

the same temperature to allow the excess solid to settle.
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For finer suspensions, centrifuge the vial at a moderate speed to pellet the undissolved

solid.

Sample Collection and Analysis:

Carefully withdraw a known volume (e.g., 5 mL) of the clear supernatant using a pre-

warmed pipette to avoid premature crystallization.

Filter the collected supernatant through a syringe filter directly into a pre-weighed

evaporating dish or vial. This step is critical to remove any remaining microscopic solid

particles.

Accurately weigh the evaporating dish containing the filtrate.

Solvent Evaporation and Mass Determination:

Place the evaporating dish in an oven or vacuum oven at a temperature sufficient to

evaporate the solvent without degrading the 2-Methoxyphenyl acetate.

Once the solvent is completely evaporated, cool the dish in a desiccator to room

temperature.

Weigh the evaporating dish containing the dried solute.

Repeat the drying and weighing steps until a constant mass is achieved.

2.3. Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [ (Mass_final - Mass_initial) / Volume_supernatant ] * 100

Where:

Mass_final is the mass of the evaporating dish with the dried solute.

Mass_initial is the mass of the empty evaporating dish.

Volume_supernatant is the volume of the supernatant taken for analysis.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Workflow for Gravimetric Solubility Determination.

To cite this document: BenchChem. [Solubility Profile of 2-Methoxyphenyl Acetate in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672421#solubility-of-2-methoxyphenyl-acetate-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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